Cas no 848291-74-7 ([(1-Phenylethyl)carbamoyl]methyl 4-tert-butylbenzoate)

• Product Name: [(1-Phenylethyl)carbamoyl]methyl 4-tert-butylbenzoate
• CAS No: 848291-74-7
• MF: C₂₁H₂₅NO₃
• MW: 339.428106069565
• CID: 5331523
• Update Time: 2025-10-29

[(1-Phenylethyl)carbamoyl]methyl 4-tert-butylbenzoate Chemical and Physical Properties

Names and Identifiers

• [(1-phenylethyl)carbamoyl]methyl 4-tert-butylbenzoate
• [2-oxo-2-(1-phenylethylamino)ethyl] 4-tert-butylbenzoate
• STL194811
• Z19722663
• 2-oxo-2-[(1-phenylethyl)amino]ethyl 4-tert-butylbenzoate
• 2-oxo-2-((1-phenylethyl)amino)ethyl 4-(tert-butyl)benzoate
• [(1-Phenylethyl)carbamoyl]methyl 4-tert-butylbenzoate

• Inchi： 1S/C21H25NO3/c1-15(16-8-6-5-7-9-16)22-19(23)14-25-20(24)17-10-12-18(13-11-17)21(2,3)4/h5-13,15H,14H2,1-4H3,(H,22,23)
• InChI Key： KDMCNGMSQPIYDK-UHFFFAOYSA-N
• SMILES： O(CC(NC(C)C1C=CC=CC=1)=O)C(C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 441
• XLogP3: 4.7
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on [(1-Phenylethyl)carbamoyl]methyl 4-tert-butylbenzoate

[(1-Phenylethyl)carbamoyl]methyl 4-tert-Butylbenzoate (CAS No. 848291-74-7): An Overview of Its Structure, Properties, and Applications

[(1-Phenylethyl)carbamoyl]methyl 4-tert-butylbenzoate (CAS No. 848291-74-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its (1-phenylethyl)carbamoyl and 4-tert-butylbenzoate moieties, which contribute to its distinct properties and reactivity.

The (1-Phenylethyl)carbamoyl group is a key functional group in this compound, providing it with enhanced solubility and stability in organic solvents. This group is also known for its ability to form hydrogen bonds, which can be crucial in various chemical reactions and interactions. The 4-tert-butylbenzoate moiety, on the other hand, imparts additional stability and lipophilicity to the molecule, making it suitable for applications where these properties are desirable.

Recent studies have explored the potential of [(1-Phenylethyl)carbamoyl]methyl 4-tert-butylbenzoate in the development of new pharmaceutical agents. One notable application is in the field of drug delivery systems, where the compound's lipophilic nature allows it to penetrate biological membranes more effectively. This property can be leveraged to enhance the bioavailability of poorly soluble drugs, thereby improving their therapeutic efficacy.

In addition to its pharmaceutical applications, [(1-Phenylethyl)carbamoyl]methyl 4-tert-butylbenzoate has shown promise in materials science. Research has demonstrated that this compound can be used as a building block for the synthesis of advanced polymers and coatings. The presence of the (1-phenylethyl)carbamoyl group provides these materials with improved mechanical strength and thermal stability, making them suitable for use in a wide range of industrial applications.

The synthesis of [(1-Phenylethyl)carbamoyl]methyl 4-tert-butylbenzoate typically involves a multi-step process that includes the formation of the (1-phenylethyl)carbamoyl group through a reaction between phenylethylamine and an appropriate carbonyl compound, followed by esterification with 4-tert-butylbenzoic acid. This synthetic route has been optimized to achieve high yields and purity, ensuring that the final product meets the stringent requirements of various industries.

From a safety perspective, [(1-Phenylethyl)carbamoyl]methyl 4-tert-butylbenzoate is generally considered safe for use in laboratory settings when proper handling procedures are followed. However, as with any chemical compound, it is important to adhere to best practices for storage and disposal to minimize environmental impact.

In conclusion, [(1-Phenylethyl)carbamoyl]methyl 4-tert-butylbenzoate (CAS No. 848291-74-7) is a versatile compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in fields such as pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new uses for this compound, it is likely that its importance will only continue to grow in the coming years.